Cas no 77168-24-2 ( )

• Product Name: &nbsp
• CAS No: 77168-24-2
• MF: C₁₇H₁₇N₅OS₂
• MW: 371.479779958725
• CID: 983251
• PubChem ID: 4551836
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-[[2-(1H-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-benzylthiourea
• DTXSID10404176
• NSC289084
• 2-{[(1H-Benzimidazol-2-yl)sulfanyl]acetyl}-N-benzylhydrazine-1-carbothioamide
• NSC-289084
• 77168-24-2
•  

• Inchi： 1S/C17H17N5OS2/c23-15(11-25-17-19-13-8-4-5-9-14(13)20-17)21-22-16(24)18-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,20)(H,21,23)(H2,18,22,24)
• InChI Key： KNYFIWHMJQAZQZ-UHFFFAOYSA-N
• SMILES： S(CC(NNC(NCC1C=CC=CC=1)=S)=O)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 371.08771
• Monoisotopic Mass: 371.08745253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 81.84